2-Methoxy-6-(3-phenyl-propyl)-benzoic acid
Description
2-Methoxy-6-(3-phenyl-propyl)-benzoic acid, also known as 2-Methoxy-6-propylbenzoic acid, is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 120-122°C and a molecular weight of 246.33 g/mol. It is insoluble in water and soluble in alcohols, chloroform, and benzene. It is a structural isomer of 2-methoxy-6-isopropylbenzoic acid, and is used in a variety of scientific research applications.
Scientific Research Applications
Pain Management Research
2-Methoxy-6-(3-phenyl-propyl)-benzoic acid: has been identified as a potential compound for the treatment of pain. Research involving AAK1 knockout mice, which exhibit high resistance to pain, has led to the discovery that inhibitors targeting this kinase could be effective pain relievers .
Pharmacology
In the realm of pharmacology, this compound’s derivatives are explored for their sensory attributes. For instance, related methoxypyrazines are key in developing flavors such as roasted nuts and can be used in cocoa and chocolate flavors as replacements for other pyrazines .
Clinical Trials
While specific clinical trials for 2-Methoxy-6-(3-phenyl-propyl)-benzoic acid were not found, its structural relatives are evaluated by authorities like the EFSA for safety and efficacy when used as flavorings, indicating a potential pathway for clinical research .
Biochemistry
Biochemically, the compound’s structure suggests it could be involved in studies related to molecular weight and formula determination, as well as its interactions with other biochemical compounds .
Industrial Applications
The industrial applications of this compound are linked to its flavoring properties. It’s instrumental in the development of flavors for various food products, enhancing the taste profile of roasted nuts and chocolates .
Environmental Impact
The environmental impact of 2-Methoxy-6-(3-phenyl-propyl)-benzoic acid and its derivatives is assessed by organizations like the EFSA. They examine the safety and efficacy of these compounds when used as flavorings, which includes their environmental footprint .
Material Science
In material science, the compound could be studied for its properties in various applications, such as in the synthesis of other complex molecules or in the development of new materials with specific characteristics .
properties
IUPAC Name |
2-methoxy-6-(3-phenylpropyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O3/c1-20-15-12-6-11-14(16(15)17(18)19)10-5-9-13-7-3-2-4-8-13/h2-4,6-8,11-12H,5,9-10H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSUOCTGVJWRCSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1C(=O)O)CCCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-6-(3-phenyl-propyl)-benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2'-(1,2-Ethanediyl)bis[6-methoxy-benzoic acid methylester]](/img/structure/B6339548.png)
![2-[2-(4-Hydroxy-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester](/img/structure/B6339554.png)
![2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid](/img/structure/B6339561.png)
![2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester](/img/structure/B6339579.png)
![2-[3-(2,5-Dimethyl-phenyl)-propyl]-6-methoxy-benzoic acid ethyl ester](/img/structure/B6339599.png)
![2-[3-(2,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid](/img/structure/B6339602.png)
![2-[3-(4-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid](/img/structure/B6339607.png)
![2-[3-(3,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester](/img/structure/B6339608.png)
